molecular formula C15H15BrN2O2 B5695196 N-(5-bromo-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamide CAS No. 6390-07-4

N-(5-bromo-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamide

Cat. No. B5695196
CAS RN: 6390-07-4
M. Wt: 335.20 g/mol
InChI Key: GTIKGXQOKCQYPO-UHFFFAOYSA-N
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Description

N-(5-bromo-2-pyridinyl)-2-(3,5-dimethylphenoxy)acetamide, commonly known as BDP-9066, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDP-9066 is a synthetic compound that is used primarily for research purposes.

Mechanism of Action

The exact mechanism of action of BDP-9066 is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cellular processes. BDP-9066 has been shown to inhibit the activity of various kinases, which are enzymes that play a crucial role in cell signaling pathways. By inhibiting the activity of these kinases, BDP-9066 may be able to prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
BDP-9066 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, as well as to induce cell death in cancer cells. BDP-9066 has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of BDP-9066 for lab experiments is its specificity. BDP-9066 has been shown to selectively inhibit the activity of certain enzymes and proteins, which makes it a useful tool for studying the role of these molecules in cellular processes. However, one of the limitations of BDP-9066 is its cost. BDP-9066 is a synthetic compound that is relatively expensive to produce, which may limit its use in certain research settings.

Future Directions

There are many potential future directions for research involving BDP-9066. One possible direction is to further study its potential use in the treatment of cancer and other diseases. Another direction is to investigate the mechanism of action of BDP-9066 in more detail, in order to better understand how it works and how it can be used as a tool for studying cellular processes. Additionally, future research could focus on developing more cost-effective methods for synthesizing BDP-9066, in order to make it more widely available for research purposes.
Conclusion
In conclusion, BDP-9066 is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been studied for its potential use in the treatment of cancer, inflammation, and other diseases, as well as a tool for studying the role of certain proteins and enzymes in various cellular processes. BDP-9066 has been shown to have various biochemical and physiological effects, and its specificity makes it a useful tool for studying cellular processes. While there are limitations to its use in certain research settings, there are many potential future directions for research involving BDP-9066.

Synthesis Methods

The synthesis of BDP-9066 involves the reaction of 5-bromo-2-pyridinecarboxylic acid with 3,5-dimethylphenol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with acetyl chloride to form the final product, BDP-9066. The synthesis of BDP-9066 is a multistep process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

BDP-9066 has been widely used in scientific research due to its potential applications in various fields. It has been studied for its potential use in the treatment of cancer, inflammation, and other diseases. BDP-9066 has also been used as a tool for studying the role of certain proteins and enzymes in various cellular processes.

properties

IUPAC Name

N-(5-bromopyridin-2-yl)-2-(3,5-dimethylphenoxy)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15BrN2O2/c1-10-5-11(2)7-13(6-10)20-9-15(19)18-14-4-3-12(16)8-17-14/h3-8H,9H2,1-2H3,(H,17,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GTIKGXQOKCQYPO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)OCC(=O)NC2=NC=C(C=C2)Br)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15BrN2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70355458
Record name STK173913
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70355458
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

335.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(5-bromopyridin-2-yl)-2-(3,5-dimethylphenoxy)acetamide

CAS RN

6390-07-4
Record name STK173913
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70355458
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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